Cas no 1640971-88-5 (Lupartumab)

• Product Name: Lupartumab
• CAS No: 1640971-88-5
• CID: 5038084
• Update Time: 2025-07-15

Lupartumab Chemical and Physical Properties

Names and Identifiers

• Lupartumab

Additional information on Lupartumab

Lupartumab (CAS No. 1640971-88-5): A Promising Therapeutic Agent in Oncology

Lupartumab, identified by the CAS number 1640971-88-5, is a novel monoclonal antibody that has garnered significant attention in the field of oncology due to its potential therapeutic applications. This compound is designed to target specific receptors or proteins that play a crucial role in the growth and survival of cancer cells. The development and clinical evaluation of Lupartumab have been driven by the need for more effective and targeted treatments for various types of cancer.

The molecular structure of Lupartumab is characterized by its high specificity and affinity for its target antigen. This property allows it to bind selectively to cancer cells, thereby minimizing off-target effects and reducing potential side effects. The unique binding profile of Lupartumab has been extensively studied using advanced techniques such as X-ray crystallography and surface plasmon resonance (SPR), which have provided detailed insights into its mechanism of action.

Recent research has highlighted the potential of Lupartumab in treating advanced and metastatic cancers. In preclinical studies, Lupartumab has demonstrated significant antitumor activity in various cancer models, including breast, lung, and colorectal cancer. These findings have been corroborated by early-phase clinical trials, which have shown promising results in terms of safety and efficacy.

One of the key mechanisms by which Lupartumab exerts its therapeutic effects is through antibody-dependent cellular cytotoxicity (ADCC). By binding to specific antigens on the surface of cancer cells, Lupartumab recruits immune cells such as natural killer (NK) cells to target and destroy these cells. Additionally, Lupartumab can induce apoptosis in cancer cells through direct signaling pathways, further enhancing its antitumor activity.

The development of Lupartumab has also benefited from advancements in biotechnology and protein engineering. Techniques such as phage display and yeast surface display have been employed to optimize the binding affinity and stability of the antibody. These optimizations have resulted in a highly stable and effective therapeutic agent that can be administered via intravenous infusion with minimal risk of degradation or loss of activity.

Clinical trials evaluating the safety and efficacy of Lupartumab have shown promising results. In a phase I trial involving patients with advanced solid tumors, Lupartumab was well-tolerated, with no dose-limiting toxicities observed at the highest tested dose levels. The most common adverse events reported were mild to moderate and included fatigue, nausea, and infusion-related reactions. These findings suggest that Lupartumab has a favorable safety profile, making it a promising candidate for further clinical development.

In addition to its monotherapy potential, Lupartumab has shown synergistic effects when combined with other anticancer agents. Preclinical studies have demonstrated that combining Lupartumab with chemotherapy or targeted therapies can enhance antitumor activity and improve treatment outcomes. These findings have led to ongoing clinical trials evaluating combination therapies involving Lupartumab.

The future outlook for Lupartumab is highly promising. Ongoing research aims to further elucidate its mechanisms of action, optimize dosing regimens, and explore its potential in combination with other therapeutic modalities. The development of biomarkers to identify patients who are most likely to benefit from treatment with Lupartumab is also an active area of investigation.

In conclusion, Lupartumab (CAS No. 1640971-88-5) represents a significant advancement in the field of oncology. Its unique properties, including high specificity, stability, and synergistic effects with other anticancer agents, make it a promising candidate for the treatment of various types of cancer. Continued research and clinical trials will further refine our understanding of this compound and pave the way for its potential approval as a new therapeutic option for patients with advanced cancers.